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Compound of Interest

Compound Name: 10(Z)-Pentadecenoyl chloride

Cat. No.: B15600561 Get Quote

Essential Safety and Handling Guide for 10(Z)-
Pentadecenoyl Chloride
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and

disposal of 10(Z)-Pentadecenoyl chloride. The following procedures are designed to minimize

risks and ensure a safe laboratory environment.

Understanding the Hazards
10(Z)-Pentadecenoyl chloride is an acyl chloride. Acyl chlorides as a class are known to be

corrosive, highly reactive, and moisture-sensitive.[1][2] They can react violently with water,

including moisture on skin or in the respiratory tract, to produce hydrochloric acid and the

corresponding carboxylic acid, causing severe burns and irritation.[1][3] Inhalation of vapors

can be toxic.

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to prevent exposure. The

selection of appropriate PPE is crucial when handling corrosive and reactive chemicals.[4][5][6]

[7]
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PPE Category Item Specifications

Eye and Face Protection
Chemical Splash Goggles &

Face Shield

Goggles must be worn at all

times. A face shield must be

worn over the goggles when

there is a risk of splashing,

such as during dispensing or

transfers.[3][4][5]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and dispose of them properly

after handling.[4][5]

Body Protection
Chemical-Resistant Apron or

Lab Coat

A flame-retardant lab coat

worn over personal clothing is

required. A chemical-resistant

apron should be worn over the

lab coat when handling larger

quantities or during procedures

with a high splash potential.[4]

[5][6]

Foot Protection Closed-Toe Shoes
Shoes must fully cover the

feet.

Respiratory Protection Fume Hood

All handling of 10(Z)-

Pentadecenoyl chloride must

be conducted within a certified

chemical fume hood to prevent

inhalation of corrosive vapors.

[3]

Operational Plan: Step-by-Step Handling Procedure
Work Area Setup: Ensure the chemical fume hood is operational and the work area is clean

and free of incompatible materials, especially water and other protic solvents.
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Gather Materials: Assemble all necessary equipment, including glassware, reagents, and

waste containers, inside the fume hood before opening the 10(Z)-Pentadecenoyl chloride
container.

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Inert Atmosphere: If the experiment is sensitive to moisture, use inert gas (e.g., nitrogen or

argon) blanketing.

Dispensing: Use dry, clean glassware for all transfers. Slowly and carefully dispense the

required amount of the chemical.

Reaction Quenching: After the reaction is complete, quench any remaining 10(Z)-
Pentadecenoyl chloride by slowly adding it to a suitable solvent, such as a dry, inert

solvent, before any aqueous workup.

Store 10(Z)-Pentadecenoyl chloride in a tightly sealed, compatible container.

Keep in a cool, dry, and well-ventilated area, away from sources of moisture and

incompatible materials such as acids, bases, and alcohols.[7]

Do not store above eye level.[3]

Disposal Plan
Neutralization: Unused or waste 10(Z)-Pentadecenoyl chloride should be slowly and

carefully added to a stirred, cooled solution of sodium bicarbonate or a similar weak base in

a fume hood to neutralize it.

Waste Collection: The neutralized mixture should be collected in a properly labeled

hazardous waste container.

Container Disposal: Empty containers must be triple-rinsed with an inert solvent (e.g.,

hexane) in a fume hood. The rinsate should be collected as hazardous waste.

Labeling and Pickup: Label the hazardous waste container with its contents and arrange for

pickup by the institution's environmental health and safety department.
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Emergency Procedures
In the event of a spill, follow these steps:

Alert Personnel: Immediately alert others in the vicinity and evacuate the immediate area if

necessary.[8]

Assess the Spill: For a small, manageable spill within a fume hood, trained personnel may

proceed with cleanup. For large spills or spills outside of a fume hood, evacuate the area

and contact emergency personnel.

Don Additional PPE: Wear appropriate respiratory protection if necessary and if trained to do

so.

Containment: Cover the spill with an inert absorbent material like Oil-Dri, vermiculite, or

sand.[9][10] Do not use water or sodium bicarbonate directly on the spill.[9]

Cleanup: Carefully sweep the absorbent material into a designated, labeled hazardous

waste container.[9]

Decontamination: Wipe the spill area with a dry paper towel, followed by a decontamination

procedure appropriate for the surface.[9]

Skin Contact: Immediately remove contaminated clothing and flush the affected area with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.[3][8]

[11]

Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash

station, holding the eyelids open. Seek immediate medical attention.[3]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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Preparation

Handling

Cleanup & Disposal

1. Prepare Fume Hood

2. Assemble Equipment

3. Don All Required PPE

4. Open Container in Hood

5. Dispense Chemical

6. Securely Close Container

7. Quench Excess Reagent

8. Neutralize Waste

9. Collect in Hazardous Waste

10. Decontaminate Work Area

11. Doff PPE
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Initial Response

Cleanup (Trained Personnel Only) Large Spill / Outside Hood

1. Alert Personnel & Evacuate Area

2. Assess Spill Size & Hazard

3. Don Appropriate PPE

Small, Contained Spill

Evacuate Area

Large or Uncontained Spill

4. Contain with Inert Absorbent

5. Collect Absorbed Material

6. Decontaminate Spill Area

Contact Emergency Services / EHS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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